Phthalazine, 6-bromo-1-(2,2,2-trifluoroethoxy)-
Cat. No. B8403037
M. Wt: 307.07 g/mol
InChI Key: VOICCWXVCJXLHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08101612B2
Procedure details
A solution of 2,2,2-trifluoroethanol (329 mg, 3.28 mmol) in 3.0 mL of THF and 3.0 mL of DMF at 0° C. was treated with sodium hydride (60% wt) (131 mg, 3.28 mmol) and the resulting mixture was stirred for 10 min, then solid 6-bromo-1-chlorophthalazine (400 mg, 1.64 mmol) was added in one portion. The mixture was stirred at RT for 1 h, poured into iced-cold saturated NH4Cl solution, and extracted with EtOAc twice. The combined organic layers were dried over sodium sulfate, concentrated under vacuum. The residue was put on an ISCO 40 g column (eluted with 20-70% EtOAc in Hexanes) and purified to give title compound as a tan amorphous solid. MS (ESI, pos. ion) m/z: 309.0 (M+1).
Name
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:6])([F:5])[CH2:3][OH:4].[H-].[Na+].[Br:9][C:10]1[CH:11]=[C:12]2[C:17](=[CH:18][CH:19]=1)[C:16](Cl)=[N:15][N:14]=[CH:13]2.[NH4+].[Cl-]>C1COCC1.CN(C=O)C>[Br:9][C:10]1[CH:11]=[C:12]2[C:17](=[CH:18][CH:19]=1)[C:16]([O:4][CH2:3][C:2]([F:6])([F:5])[F:1])=[N:15][N:14]=[CH:13]2 |f:1.2,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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329 mg
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Type
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reactant
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Smiles
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FC(CO)(F)F
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Name
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|
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Quantity
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131 mg
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C1CCOC1
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|
Name
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|
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Quantity
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3 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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400 mg
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Type
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reactant
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Smiles
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BrC=1C=C2C=NN=C(C2=CC1)Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[NH4+].[Cl-]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the resulting mixture was stirred for 10 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred at RT for 1 h
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Duration
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1 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc twice
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layers were dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under vacuum
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WASH
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Type
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WASH
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Details
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The residue was put on an ISCO 40 g column (eluted with 20-70% EtOAc in Hexanes)
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CUSTOM
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Type
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CUSTOM
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Details
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purified
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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|
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Type
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product
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Smiles
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BrC=1C=C2C=NN=C(C2=CC1)OCC(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
